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Compound of Interest

Compound Name: IT-143A

Cat. No.: B15559680

Essential Safety and Logistical Information for Laboratory Professionals

This document provides procedural guidance for the safe and compliant disposal of IT-143A
(1,1,1-Trifluoroethane, HFC-143a), a flammable, colorless gas commonly used as a refrigerant.
[1][2] Adherence to these procedures is critical to ensure personnel safety, prevent
environmental contamination, and maintain regulatory compliance.

Immediate Safety Precautions

IT-143A is an extremely flammable gas that can form explosive mixtures with air.[2] It is heavier
than air, and vapors can travel to ignition sources.[1] Direct contact with the liquefied gas can
cause frostbite.[2] In the event of a leak or spill, the following immediate actions should be
taken:

o Evacuate the Area: Immediately clear all personnel from the affected area and move upwind
of the spill.[2]

o Eliminate Ignition Sources: Remove all sources of ignition, including open flames, sparks,
hot surfaces, and static discharge.[2] Smoking is strictly prohibited.[2]

» Ventilate the Area: Increase ventilation to disperse the gas.[2]

o Personal Protective Equipment (PPE): Do not enter the area without appropriate PPE. This
includes chemical-resistant gloves, safety goggles or a face shield, and, in areas with high
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concentrations, a self-contained breathing apparatus (SCBA).

Spill Management

In the case of a leak, the primary objective is to stop the flow of gas if it can be done safely.[2]

Do not extinguish a leaking gas fire unless the leak can be stopped.[1] For spills of liquefied

gas, contain the spill with sand, earth, or vermiculite.[2] Use only spark-free shovels and

explosion-proof equipment for cleanup.[2]

: L E

Property Value Citations
Chemical Formula C2H3F3

CAS Number 420-46-2

Flammability Extremely flammable gas [2]

Auto-ignition Temp.

750°C (1382°F)

[2]

Global Warming Potential

4300

Disposal Regulations

Governed by EPA Section 608
of the Clean Air Act

[3]

Venting Prohibition

Knowingly venting or releasing
refrigerants into the

atmosphere is illegal.

[4]

Step-by-Step Disposal Protocol

The disposal of IT-143A is regulated, and proper end-of-life management is crucial. The

primary methods involve recovery for recycling, reclamation, or destruction. It is illegal to

release these refrigerants into the atmosphere.[4][5]

1. Assessment of the IT-143A Container:

e Unused and Uncontaminated Product: If the IT-143A is unused and in its original,

uncontaminated state, the preferred option is to return it to the manufacturer or supplier.[1]

Contact the supplier to arrange for return.
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Used or Contaminated Product: If the IT-143A has been used or is contaminated, it must be
recovered for reclamation or destruction. Proceed to the next step.

. Recovery of IT-143A:

Certified Personnel: The recovery of refrigerants must be performed by an EPA-certified
technician.[4][6] Ensure that any personnel handling the recovery process have the
appropriate certification.

Certified Recovery Equipment: Use recovery equipment that is certified by an EPA-approved
testing organization to evacuate the refrigerant from its container or system.[3]

Designated Recovery Cylinders: Transfer the recovered IT-143A into a designated recovery
cylinder. These cylinders are specifically designed for this purpose and are typically
identifiable by a yellow band around the top.[4]

Do Not Mix Refrigerants: It is critical to use a separate recovery cylinder for each type of
refrigerant. Do not mix IT-143A with other refrigerants, as this can complicate the
reclamation process.[4] If the refrigerant type is unknown or believed to be contaminated,
use a "junk” or mixed refrigerant container.[4]

. Final Disposal of Recovered IT-143A:

Reclamation: The most common and environmentally preferred method for managing used
refrigerants is to send them to an EPA-certified reclaimer.[4] Reclaimers will process the
used refrigerant to meet purity standards for reuse. A list of EPA-certified reclaimers can be
found on the EPA's website.

Destruction: If reclamation is not feasible, the IT-143A must be sent for destruction at a
licensed chemical destruction facility.[7] This typically involves incineration in a licensed
apparatus.[2]

Transportation and Labeling: Ensure that the recovery cylinders are properly labeled with the
identity of the refrigerant. All transportation of the hazardous material must comply with
Department of Transportation (DOT) regulations.
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» Record Keeping: Maintain detailed records of the disposal process. This should include the
date of recovery, the amount of refrigerant recovered, the name of the certified technician
who performed the recovery, and the contact information for the reclamation or destruction
facility.[6]

4. Disposal of Empty Containers:

o Even after the refrigerant has been recovered, the container may still contain residual gas
and should be handled with care.

o Consult with your institution's environmental health and safety (EHS) office for specific
procedures on disposing of empty refrigerant cylinders.

e Some suppliers may accept empty cylinders for reuse.

Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of IT-143A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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